Cas no 865611-97-8 (4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide
• CAS No: 865611-97-8
• MF: C₂₂H₂₁BrN₂O₃S
• MW: 473.382743597031
• CID: 6477128
• PubChem ID: 3262535
• Update Time: 2025-10-29

4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide
• 865611-97-8
• CCG-24967
• 4-bromo-N-(3-carbazol-9-yl-2-hydroxypropyl)-N-methylbenzenesulfonamide
• N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-4-bromo-N-methylbenzenesulfonamide
• 4-bromo-N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-N-methylbenzene-1-sulfonamide
• [(4-bromophenyl)sulfonyl](3-carbazol-9-yl-2-hydroxypropyl)methylamine
• AKOS016323949
• AKOS001689220
• F1481-0093

• Inchi： 1S/C22H21BrN2O3S/c1-24(29(27,28)18-12-10-16(23)11-13-18)14-17(26)15-25-21-8-4-2-6-19(21)20-7-3-5-9-22(20)25/h2-13,17,26H,14-15H2,1H3
• InChI Key： CCNNELBWDQTYHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N(C)CC(CN1C2C=CC=CC=2C2=CC=CC=C12)O)(=O)=O

Computed Properties

• Exact Mass: 472.046
• Monoisotopic Mass: 472.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.9Ų

Additional information on 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 865611-97-8 and Product Name: 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide

The compound with the CAS number 865611-97-8 and the product name 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a bromo substituent, a carbazole moiety, and a hydroxypropyl group, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of N-methylbenzene-1-sulfonamide derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, anticancer, and antimicrobial applications. The introduction of a hydroxypropyl group into the molecular structure enhances solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds.

The bromo substituent at the para position of the benzene ring plays a crucial role in modulating the reactivity and binding affinity of the molecule. In particular, brominated aromatic compounds are frequently utilized as intermediates in organic synthesis due to their ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling. This reactivity makes them valuable tools for constructing more complex molecular architectures.

The carbazole moiety is another key feature of this compound that contributes to its biological activity. Carbazole derivatives have been extensively studied for their potential applications in pharmaceuticals and materials science. They exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of a carbazole ring in this molecule suggests that it may possess similar biological effects, making it a promising candidate for further investigation.

Current research in drug discovery has emphasized the need for multifunctional compounds that can target multiple disease pathways simultaneously. The structural complexity of 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide makes it an attractive candidate for such applications. The combination of different functional groups within the molecule allows for selective interactions with biological targets, which could lead to enhanced therapeutic efficacy.

In addition to its potential therapeutic applications, this compound has also shown promise in materials science. The unique electronic properties of brominated carbazole derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The hydroxypropyl group further enhances the material's compatibility with various substrates, making it a versatile component in nanotechnology applications.

The synthesis of 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the desired molecular framework. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological testing.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays that assess its interaction with specific biological targets, as well as in vivo studies to evaluate its efficacy and safety profiles. The results from these studies provide valuable insights into the potential therapeutic applications of this compound and guide further development efforts.

The structural features of 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These predictions help researchers design more effective derivatives by identifying key structural elements that influence binding affinity and selectivity.

Future research directions may focus on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, exploring new derivatives by modifying specific functional groups could lead to novel compounds with enhanced biological activities. The versatility of this molecular framework makes it a valuable platform for drug discovery and materials science applications.

In conclusion, 4-bromo-N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-methylbenzene-1-sulfonamide is a multifunctional compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including the presence of a bromo substituent, a carbazole moiety, and a hydroxypropyl group, contribute to its diverse range of applications. Ongoing research continues to uncover new possibilities for this compound, making it a promising candidate for future advancements in drug discovery and nanotechnology.